Cas no 84864-63-1 (1H-Pyrrole-2-sulfonicacid)
1H-Pyrrole-2-sulfonicacid structure
Product Name:1H-Pyrrole-2-sulfonicacid
CAS No:84864-63-1
MF:C4H5NO3S
MW:147.152399778366
CID:722228
PubChem ID:3020184
Update Time:2025-04-19
1H-Pyrrole-2-sulfonicacid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-sulfonicacid
- 1H-PYRROLE-2-SULPHONIC ACID
- Einecs 284-386-8
- Pyrrol-2-sulfonsaeure
- pyrrole-2-sulfonic acid
- pyrrole-2-sulphonic acid
- pyrrolesulfonic acid
-
- Inchi： 1S/C4H5NO3S/c6-9(7,8)4-2-1-3-5-4/h1-3,5H,(H,6,7,8)
- InChI Key： KKQCQCXUVZBOCL-UHFFFAOYSA-N
- SMILES： S(C1=CC=CN1)(=O)(=O)O
Computed Properties
- Exact Mass: 146.99900
- Monoisotopic Mass: 146.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5A^2
- XLogP3: -0.2
Experimental Properties
- Density: 1.625
- Refractive Index: 1.601
- PSA: 78.54000
- LogP: 1.34220
1H-Pyrrole-2-sulfonicacid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrole-2-sulfonicacid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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